Cas no 881888-42-2 (2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid)
881888-42-2 structure
Product Name:2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid
CAS No:881888-42-2
MF:C6H3BrN2O2S
MW:247.069218873978
CID:3318638
PubChem ID:59747986
Update Time:2025-04-21
2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4H-PYRROLO[3,2-D]THIAZOLE-5-CARBOXYLIC ACID, 2-BROMO-
- 2-bromo-6H-pyrrolo[3,2-d]thiazole-5-carboxylic acid
- 2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid
- 2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid
- 2-bromo-4H-pyrrolo(3,2-d)(1,3)thiazole-5-carboxylic acid
- 2-bromo-4H-pyrrolo[3,2-d]thiazole-5-carboxylic acid
- EN300-1716940
- GKB88842
- 2-bromo-4H-pyrrolo[3,2-d]thiazole-5-carboxylicacid
- SCHEMBL13530912
- 881888-42-2
- 894-358-2
-
- Inchi: 1S/C6H3BrN2O2S/c7-6-9-2-1-3(5(10)11)8-4(2)12-6/h1,8H,(H,10,11)
- InChI Key: SVIVRHLPLTZAAE-UHFFFAOYSA-N
- SMILES: S1C2NC(C(O)=O)=CC=2N=C1Br
Computed Properties
- Exact Mass: 245.90986Da
- Monoisotopic Mass: 245.90986Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 94.2Ų
2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM425672-250mg |
2-bromo-6H-pyrrolo[3,2-d]thiazole-5-carboxylic acid |
881888-42-2 | 95%+ | 250mg |
$320 | 2022-12-31 | |
| Chemenu | CM425672-500mg |
2-bromo-6H-pyrrolo[3,2-d]thiazole-5-carboxylic acid |
881888-42-2 | 95%+ | 500mg |
$576 | 2022-12-31 | |
| Chemenu | CM425672-1g |
2-bromo-6H-pyrrolo[3,2-d]thiazole-5-carboxylic acid |
881888-42-2 | 95%+ | 1g |
$759 | 2022-12-31 | |
| Enamine | EN300-1716940-0.05g |
2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid |
881888-42-2 | 95% | 0.05g |
$162.0 | 2023-09-20 | |
| Enamine | EN300-1716940-0.1g |
2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid |
881888-42-2 | 95% | 0.1g |
$241.0 | 2023-09-20 | |
| Enamine | EN300-1716940-0.25g |
2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid |
881888-42-2 | 95% | 0.25g |
$347.0 | 2023-09-20 | |
| Enamine | EN300-1716940-0.5g |
2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid |
881888-42-2 | 95% | 0.5g |
$546.0 | 2023-09-20 | |
| Enamine | EN300-1716940-1.0g |
2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid |
881888-42-2 | 95% | 1g |
$699.0 | 2023-06-04 | |
| Enamine | EN300-1716940-2.5g |
2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid |
881888-42-2 | 95% | 2.5g |
$1370.0 | 2023-09-20 | |
| Enamine | EN300-1716940-5.0g |
2-bromo-4H-pyrrolo[3,2-d][1,3]thiazole-5-carboxylic acid |
881888-42-2 | 95% | 5g |
$2028.0 | 2023-06-04 |
2-bromo-4H-pyrrolo3,2-d1,3thiazole-5-carboxylic acid Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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